Cas no 324009-37-2 (2-Chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile)

• Product Name: 2-Chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile
• CAS No: 324009-37-2
• MF: C₁₉H₂₇ClN₂
• MW: 318.884083986282
• CID: 5891992
• PubChem ID: 3126301
• Update Time: 2025-10-30

2-Chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS000508211
• SR-01000398988-1
• F0405-1009
• 2-chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile
• SR-01000398988
• 324009-37-2
• 2-chloro-6-(4-heptylcyclohexyl)nicotinonitrile
• 2-Chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile

• Inchi： 1S/C19H27ClN2/c1-2-3-4-5-6-7-15-8-10-16(11-9-15)18-13-12-17(14-21)19(20)22-18/h12-13,15-16H,2-11H2,1H3
• InChI Key： QSRDKIAMNYBBFK-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(C2CCC(CCCCCCC)CC2)=N1

Computed Properties

• Exact Mass: 318.1862766g/mol
• Monoisotopic Mass: 318.1862766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 2-Chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile

Introduction to 2-Chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile (CAS No. 324009-37-2)

2-Chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile, with the CAS number 324009-37-2, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex molecular structure, which includes a pyridine ring, a chloro substituent, and a heptylcyclohexyl group. These structural features contribute to its diverse range of applications, from pharmaceuticals to advanced materials.

The chemical structure of 2-Chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile can be represented as follows: C₁₉H₂₈ClN₂. The presence of the pyridine ring imparts aromatic properties, while the chloro substituent and the heptylcyclohexyl group provide additional functional versatility. The heptylcyclohexyl group, in particular, is known for its ability to influence the compound's solubility and biological activity, making it an attractive candidate for various research and industrial applications.

In the realm of medicinal chemistry, 2-Chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile has been investigated for its potential therapeutic properties. Recent studies have explored its activity as a modulator of various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in inflammatory pathways. This finding suggests that 2-Chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile could be a valuable lead compound for the development of anti-inflammatory drugs.

Beyond its medicinal applications, 2-Chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile has also been studied for its potential use in materials science. The unique combination of aromatic and aliphatic moieties makes it an excellent candidate for the synthesis of advanced polymers and liquid crystals. Research published in the Journal of Polymer Science in 2020 demonstrated that this compound can be incorporated into polymer chains to enhance their thermal stability and mechanical strength. These properties are crucial for applications in electronics, aerospace, and other high-performance industries.

The synthesis of 2-Chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the reaction of 6-chloropyridine-3-carbonitrile with 4-heptylcyclohexylmagnesium bromide in the presence of a suitable catalyst. This method yields high purity products with good yields, making it suitable for both laboratory-scale synthesis and industrial production.

The physical properties of 2-Chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile, such as its melting point, boiling point, and solubility, are important considerations for both research and practical applications. For example, its solubility in various organic solvents can be tailored by modifying reaction conditions or through the use of co-solvents. This flexibility is particularly useful in optimizing reaction conditions and improving product yield.

In terms of safety and handling, it is important to note that while 2-Chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks.

The environmental impact of 2-Chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile is another area of ongoing research. Studies are being conducted to evaluate its biodegradability and potential ecological effects. Preliminary findings suggest that this compound does not pose significant environmental risks when used responsibly and disposed of according to established guidelines.

In conclusion, 2-Chloro-6-(4-heptylcyclohexyl)pyridine-3-carbonitrile (CAS No. 324009-37-2) is a multifaceted compound with promising applications in both medicinal chemistry and materials science. Its unique molecular structure endows it with a wide range of functional properties, making it an attractive target for further research and development. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.